Cas no 62999-72-8 (Phosphonic acid, [bis(ethylthio)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [bis(ethylthio)methyl]-, diethyl ester
• CAS No: 62999-72-8
• MF: C₉H₂₁O₃PS₂
• MW: 272.365001440048
• CID: 427808
• PubChem ID: 13092770
• Update Time: 2025-04-19

Phosphonic acid, [bis(ethylthio)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [bis(ethylthio)methyl]-, diethyl ester
• 1-[bis(ethylsulfanyl)methyl-ethoxyphosphoryl]oxyethane
• DTXSID70517933
• 62999-72-8
• Diethyl [bis(ethylsulfanyl)methyl]phosphonate

• Inchi： 1S/C9H21O3PS2/c1-5-11-13(10,12-6-2)9(14-7-3)15-8-4/h9H,5-8H2,1-4H3
• InChI Key： NBOANCNVCFVWCX-UHFFFAOYSA-N
• SMILES： S(CC)C(P(=O)(OCC)OCC)SCC

Computed Properties

• Exact Mass: 272.06713
• Monoisotopic Mass: 272.06697387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• PSA: 35.53
• LogP: 4.04230